molecular formula C12H8ClNO2 B8429389 4-Methyl-furo[3,2-b]indole-2-carbonyl chloride

4-Methyl-furo[3,2-b]indole-2-carbonyl chloride

Cat. No.: B8429389
M. Wt: 233.65 g/mol
InChI Key: JRKGOIMGAJSSTG-UHFFFAOYSA-N
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Description

4-Methyl-furo[3,2-b]indole-2-carbonyl chloride is a useful research compound. Its molecular formula is C12H8ClNO2 and its molecular weight is 233.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H8ClNO2

Molecular Weight

233.65 g/mol

IUPAC Name

4-methylfuro[3,2-b]indole-2-carbonyl chloride

InChI

InChI=1S/C12H8ClNO2/c1-14-8-5-3-2-4-7(8)11-9(14)6-10(16-11)12(13)15/h2-6H,1H3

InChI Key

JRKGOIMGAJSSTG-UHFFFAOYSA-N

Canonical SMILES

CN1C2=CC=CC=C2C3=C1C=C(O3)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (2.5 g) in dimethylformamide (100 ml), a solution of ethyl furo[3,2-b]indole-2-carboxylate (20 g) in dimethylformamide (100 ml) was added dropwise with stirring, then the mixture was stirred for 0.5 hour at room temperature. Methyl iodide (30 g) was added, and the resulting mixture was stirred for 5 hours at room temperature to give ethyl 4-methyl-furo[3,2-b]indole-2-carboxylate (18 g), which was hydrolyzed in a solution of sodium hydroxide (20 g) in water (200 ml) with stirring for an hour to give 4-methyl-furo[3,2-b]indole-2-carboxylic acid (15 g). This carboxylic acid was treated with thionyl chloride (50 ml) in benzene (70 ml) with stirring for an hour at 50° C. to give 4-methyl-furo[3,2-b]indole-2-carbonyl chloride (12 g).
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